ethyl 2-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-oxoacetate

• IUPAC Name: ethyl 2-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-oxoacetate
• InChI: InChI=1S/C20H23N7O4/c1-3-30-15-7-5-14(6-8-15)27-18-16(23-24-27)17(21-13-22-18)25-9-11-26(12-10-25)19(28)20(29)31-4-2/h5-8,13H,3-4,9-12H2,1-2H3
• InChI Key: BNVIYYAPLRYBHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C(=O)OCC)N=N2
• Molecular Formula: C20H23N7O4
• Molecular Weight: 425.4 g/mol

Description

The compound “ethyl 2-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-oxoacetate” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. Triazoles and their derivatives are known to exhibit a variety of biological activities, such as antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities.

Synthesis Analysis

The synthesis of triazole derivatives has been a subject of interest in medicinal chemistry. The triazine structure is a heterocyclic ring, analogous to the six-membered benzene ring but with three carbons replaced by nitrogens. The synthesis of such compounds often involves the use of various nitrogen sources.

Molecular Structure Analysis

The molecular structure of the compound can be optimized using computational methods. For example, the GAUSSIAN 16W program package can be used for the geometry optimization of the molecular structure.

Chemical Reactions Analysis

Triazoles can accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazole derivatives can be influenced by their structural characteristics. These compounds can contribute positively to the solubility, polarity, lipophilicity, and hydrogen bonding capacity properties of the compounds they are incorporated into.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

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Click Chemistry and Bioconjugation

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Fluorescent Imaging and Chemical Biology

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Polymer Chemistry and Materials Engineering

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Biological Activities and Therapeutic Potential

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Mechanism of Action

The mechanism of action of triazole derivatives can vary depending on the specific compound and its biological target. For example, some compounds have been shown to cause cell growth arrest at the G0-G1 stage.

Safety and Hazards

While triazoles and their derivatives have significant biological properties, they can also have adverse events such as hepatotoxicity and hormonal problems. This necessitates a careful revision of the azole family to obtain higher efficacy with minimum side effects.